Cas no 61958-92-7 (1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-)

• Product Name: 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-
• CAS No: 61958-92-7
• MF: C₁₀H₇N₅O₆
• MW: 293.192481279373
• CID: 462392
• PubChem ID: 71390999
• Update Time: 2025-04-19

1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-3,5(2H,4H)-dione, 2-[(3,4-dinitrophenyl)methyl]-
• 2-[(3,4-dinitrophenyl)methyl]-1,2,4-triazine-3,5-dione
• 61958-92-7
• 2-[(3,4-Dinitrophenyl)methyl]-1,2,4-triazine-3,5(2H,4H)-dione
• DTXSID30812890

• Inchi： 1S/C10H7N5O6/c16-9-4-11-13(10(17)12-9)5-6-1-2-7(14(18)19)8(3-6)15(20)21/h1-4H,5H2,(H,12,16,17)
• InChI Key： ZDXSXADAJOGHFP-UHFFFAOYSA-N
• SMILES： O=C1NC(C=NN1CC1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 293.03971
• Monoisotopic Mass: 293.03963296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 153Ų

Experimental Properties

• PSA: 148.05